Cas no 13151-07-0 (1,7-Octadiene, 2-methyl-)

• Product Name: 1,7-Octadiene, 2-methyl-
• CAS No: 13151-07-0
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 1228050
• PubChem ID: 524812
• Update Time: 2025-04-20

1,7-Octadiene, 2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,7-Octadiene, 2-methyl-
• 2-methylocta-1,7-diene
• GRMXFZGBPICEAU-UHFFFAOYSA-N
• DTXSID80335362
• 1,7-Octadiene, 2-methyl
• 2-methyl-1,7-octadiene
• 13151-07-0

• Inchi： 1S/C9H16/c1-4-5-6-7-8-9(2)3/h4H,1-2,5-8H2,3H3
• InChI Key： GRMXFZGBPICEAU-UHFFFAOYSA-N
• SMILES： C(CC(=C)C)CCC=C

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 90.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons